![molecular formula C22H20F2N2O5S B4599281 N-(2,4-difluorophenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide](/img/structure/B4599281.png)
N-(2,4-difluorophenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide
Overview
Description
N-(2,4-difluorophenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide is a useful research compound. Its molecular formula is C22H20F2N2O5S and its molecular weight is 462.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 462.10609924 g/mol and the complexity rating of the compound is 726. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Application in Material Science
Polymer Development
Research has focused on the synthesis and properties of novel fluorinated polyimides, demonstrating their potential in creating materials with low water absorption, low dielectric constants, and high thermal stability. These materials are significant in electronics and aerospace industries for their insulation properties and durability (Banerjee et al., 2002).
Advanced Filtration Membranes
Novel sulfonated thin-film composite nanofiltration membranes have been developed for dye treatment applications. These membranes exhibit increased water flux and improved dye rejection, demonstrating their utility in water purification and treatment processes (Liu et al., 2012).
Chemical Synthesis and Biological Applications
Novel Insecticides
Research into new insecticides like Flubendiamide has shown promising results against lepidopterous pests. The unique chemical structure of such compounds offers potential novel modes of action, contributing to integrated pest management programs (Tohnishi et al., 2005).
Antimicrobial Agents
Studies on the synthesis and antimicrobial activities of various novel 1,2,4-triazole derivatives and sulfonamide compounds have shown effective inhibitory activity against a range of bacterial and fungal strains, highlighting their potential in developing new antimicrobial therapies (Mange et al., 2013).
Drug Development and Molecular Interaction Studies
Molecular Docking Studies
Molecular docking and DFT calculations on novel benzenesulfonamide derivatives have provided insights into their potential interactions with biological targets, offering a pathway for the development of new therapeutic agents with specific action mechanisms (Fahim & Shalaby, 2019).
Advanced Materials and Applications
Heat-resistant Aromatic Polyamides
The synthesis of soluble and heat-resistant aromatic polyamides from novel diamines shows the potential for creating materials that can withstand high temperatures while maintaining their structural integrity, important for applications in high-temperature environments (Ghodke et al., 2021).
Properties
IUPAC Name |
N-(2,4-difluorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl-methylamino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20F2N2O5S/c1-26(32(28,29)17-9-11-20(30-2)21(13-17)31-3)16-7-4-14(5-8-16)22(27)25-19-10-6-15(23)12-18(19)24/h4-13H,1-3H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABBLPDHAYORTMB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)F)F)S(=O)(=O)C3=CC(=C(C=C3)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20F2N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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